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Compound of Interest

Compound Name: 2-Methylpropanoate

Cat. No.: B1197409

An in-depth technical guide on the safe handling and laboratory use of methyl 2-
methylpropanoate, designed for researchers, scientists, and drug development professionals.

Introduction

Methyl 2-methylpropanoate, also commonly known as methyl isobutyrate, is an ester with the
chemical formula CsH100:2. It is a colorless liquid with a characteristic fruity, sweet odor,
reminiscent of apples or pineapple.[1] In laboratory settings, it is primarily used as a solvent
and as a reference standard. Its presence has been detected in various natural sources,
including fruits and herbs.[1]

This guide provides comprehensive technical information on the safe handling, storage, and
disposal of methyl 2-methylpropanoate in a laboratory environment. It outlines the
substance's physical and chemical properties, potential hazards, toxicological data, and
emergency procedures to ensure the safety of laboratory personnel.

Physical and Chemical Properties

The physical and chemical properties of methyl 2-methylpropanoate and related compounds
are summarized in the table below. This data is crucial for understanding its behavior under
various laboratory conditions and for conducting a thorough risk assessment.
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Property Methyl 2- 2-Methylpropyl !sobutyl
methylpropanoate propanoate isobutyrate

Synonyms Methyl isobutyrate Isobutyl propionate IBIB

CAS Number 547-63-7 540-42-1 97-85-8

Molecular Formula CsH1002 C7H1402 CsH1602

Molar Mass 102.13 g/mol 130.18 g/mol [2] 144.21 g/mol

Appearance Colorless liquid[2] Colorless liquid[2] Colorless liquid

Density 0.89 g/mL at 25 °C 0.869 g/mL at 25 °C[2]  0.855 g/mL at 25 °C[3]

Boiling Point 92°C 66.5 °C[2] 145-152 °C[3]

Melting Point -85 °C[4] 71 °C[2] -81 °C[3]

Flash Point 13 °C (55.4 °F)[5] 26 °C (80 °F)[2] 41 °C (106 °F)

Vapor Pressure

80 mbar at 20 °CJ[6]

7.85 mmHg at 25
°C[2]

3.2 mmHg at 25 °C

Solubility in Water

1.7 g/L

1.7 g/L[2]

1 g/L at 20 °CJ3]

Explosive Limits

2.4% - 13.0% (V)

1.1% - 7.5% (V)[2]

0.8% - 6.7% (V)

Refractive Index

n20/D 1.384

n20/D 1.397[2]

n20/D 1.398[3]

Hazard Identification and Toxicology

Methyl 2-methylpropanoate is classified as a highly flammable liquid and vapor.[6] It can

cause skin and eye irritation.[6] While it is considered to have low acute toxicity, inhalation of

high concentrations of vapor may cause respiratory irritation.

Acute Toxicity Data

The following table summarizes the available acute toxicity data for related compounds, as

specific data for methyl 2-methylpropanoate is limited.
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. LD50/LC50
Compound Route Species Reference
Value
2-Methylpropyl
yipropy Oral Rabbit 5599 mg/kg[2] [2]
propanoate
Isobutyl
) Oral Rat 12800 mg/kg[3] [3]
isobutyrate
Isobutyl
) Oral Mouse 12750 mg/kg[3] [3]
isobutyrate
OECD TG 401
Methyl Acrylate Oral Rat 768 mg/kg bw[7] ]
(equivalent)[7]
] 1250 mg/kg Occlusive dermal
Methyl Acrylate Dermal Rabbit o
bw[7] application[7]
_ 5.7 mg/L/4- OECD TG 403
Methyl Acrylate Inhalation Rat )
hours[7] (equivalent)[7]

Experimental Protocols

Detailed experimental protocols for the toxicological data cited are based on standardized
OECD guidelines.

Acute Oral Toxicity (based on OECD TG 401)

The acute oral toxicity of a substance is typically determined by administering the substance in
graduated doses to several groups of experimental animals, with one dose level per group.

o Test Animals: Healthy, young adult rats of a single strain are used.

» Dosage: At least three dose levels are chosen to result in a range of toxic effects. The
substance is administered in a single dose by gavage.

» Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes for
at least 14 days. Body weight is recorded weekly.
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o Data Analysis: The LD50 (the dose causing mortality in 50% of the test animals) is
calculated.

Acute Dermal Toxicity (based on OECD TG 402)

o Test Animals: Rats, rabbits, or guinea pigs with healthy, intact skin are used.

» Application: The substance is applied uniformly over a shaved area of the skin (at least 10%
of the body surface area) and held in contact with the skin with a porous gauze dressing for
24 hours.

o Observation: Animals are observed for mortality and signs of skin irritation and systemic
toxicity for 14 days.

o Data Analysis: The dermal LD50 is determined.

Acute Inhalation Toxicity (based on OECD TG 403)

e Test Animals: Young adult rats are the preferred species.

o Exposure: Animals are exposed to the substance, either as a gas, vapor, or aerosol, in a
specially constructed inhalation chamber for a fixed period (typically 4 hours).

o Concentration: Several groups of animals are exposed to different concentrations of the test
substance.

o Observation: Animals are observed for signs of toxicity during and after exposure for a period
of 14 days.

o Data Analysis: The LC50 (the concentration causing mortality in 50% of the test animals) is
calculated.

Safe Handling and Storage
Handling

o Work in a well-ventilated area, preferably in a chemical fume hood.[5][8]

e Use non-sparking tools and explosion-proof equipment.[8][9]
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Ground and bond containers when transferring material to prevent static discharge.[9][10]
Avoid contact with skin and eyes.[8][11]
Avoid inhalation of vapor or mist.[11]

Keep away from heat, sparks, open flames, and other ignition sources.[5][8][10] No smoking
in the handling area.[8][9][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Methylpropanoate safety and handling in a lab
setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197409#2-methylpropanoate-safety-and-handling-
in-a-lab-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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